Monoisohexyl Phthalate-d4

Specification

• Molecular Formula: C₁₄H₁₄D₄O₄
• Molecular Weight: 254.31

Introduction

Chemical Identity and Structure

Monoisohexyl Phthalate-d4 is a deuterium-labeled phthalate monoester characterized by four deuterium atoms substituted on the aromatic ring. It features a single isohexyl ester group and one free carboxylic acid group.

Identifiers and Nomenclature

The compound is identified by various systematic and common names in scientific literature and commercial catalogues:

Property	Information
IUPAC Name	2,3,4,5-tetradeuterio-6-(4-methylpentoxycarbonyl)benzoic acid
CAS Number	2469279-12-5
Molecular Formula	C₁₄D₄H₁₄O₄
Synonyms	Monohexyl phthalate-d4, Monoisohexyl Phthalate-d4

Physicochemical Properties

Monoisohexyl Phthalate-d4 possesses distinct physicochemical properties that make it valuable for analytical applications:

Key Properties

Property	Value
Molecular Weight	254.315 g/mol
Exact Mass	254.146 Da
Hydrogen Bond Donor Count	1
Hydrogen Bond Acceptor Count	4
Rotatable Bond Count	8
Physical State	Neat (typically a clear oil)

Structural and Chemical Behavior

The compound likely exhibits similar chemical properties to its non-deuterated analog, including:

• Moderate lipophilicity due to the hexyl chain

• Acidic character from the free carboxylic acid group

• Ester hydrolysis susceptibility under enzymatic or basic conditions

• Metabolic transformation patterns analogous to other phthalate monoesters

The deuterium labeling on the aromatic ring provides mass spectrometric distinction without significantly altering the chemical behavior compared to the non-deuterated analog.

Analytical Applications

Role as Internal Standard

Monoisohexyl Phthalate-d4 serves as a crucial internal standard in various analytical procedures:

• Quantitative analysis of phthalate metabolites in biological samples

• Environmental monitoring of phthalate contamination in water and soil

• Biomonitoring studies to assess human exposure to phthalates

• Metabolism and pharmacokinetic studies of phthalate compounds

The deuterium labeling creates a mass shift that allows for accurate discrimination between the internal standard and the analyte of interest during mass spectrometric analysis.

Mass Spectrometry Applications

The compound's utility in mass spectrometry is derived from:

• Predictable fragmentation patterns in MS/MS analysis

• Minimal isotopic interference with non-labeled analytes

• Similar chromatographic behavior to the non-deuterated analog

• Improved accuracy in quantification through isotope dilution methodology

Comparison with Related Deuterated Phthalates

Monoisohexyl Phthalate-d4 belongs to a family of deuterated phthalate compounds that serve similar analytical purposes but differ in their ester groups and applications.

Comparative Analysis with Related Compounds

Compound	Formula	Molecular Weight	Key Differences	Applications
Monoisohexyl Phthalate-d4	C₁₄D₄H₁₄O₄	254.315 g/mol	Single isohexyl ester group	Metabolite analysis
Di-n-hexyl phthalate-3,4,5,6-d4	C₂₀H₂₆D₄O₄	~ 338 g/mol	Two n-hexyl ester groups	Environmental analysis
Bis(2-ethylhexyl) Phthalate-d4	C₂₄H₃₈O₄	394.6 g/mol	Two 2-ethylhexyl ester groups	DEHP metabolite tracking
Diisononyl Phthalate-d4	C₂₆H₄₂O₄	~ 418 g/mol	Two isononyl ester groups	Plasticizer analysis

The structural differences between these compounds reflect their specific roles in tracking different phthalate exposures, as phthalates with varying alkyl chain lengths have different applications in consumer products and industrial processes.

Supplier	Catalog/Product Code	Format	Package Size	Price (as of search date)
LGC Standards	TRC-M547802-25MG	Neat	25 mg	Information not provided
Coompo Research Chemicals	C248211	Not specified	5 mg, 50 mg	$150.00/5mg; $1200.00/50mg

Research Applications

Biomonitoring and Exposure Assessment

Monoisohexyl Phthalate-d4 is particularly valuable in research investigating human exposure to phthalates through:

• Quantification of phthalate metabolites in urine samples

• Assessment of phthalate exposure in epidemiological studies

• Determination of metabolic pathways and kinetics

• Correlation of exposure levels with potential health effects

The compound's structural similarity to monohexyl phthalate, a metabolite of di-n-hexyl phthalate, makes it ideal for tracking exposure to this specific phthalate.

Environmental Analysis

In environmental monitoring, Monoisohexyl Phthalate-d4 serves in:

• Quantitative analysis of phthalate degradation products in water samples

• Soil contamination studies

• Fate and transport investigations of phthalates in the environment

• Method development and validation for environmental analysis